ethyl 4-{[(2-pyrazinylamino)carbonothioyl]amino}benzoate

• IUPAC Name: ethyl 4-(pyrazin-2-ylcarbamothioylamino)benzoate
• InChI: InChI=1S/C14H14N4O2S/c1-2-20-13(19)10-3-5-11(6-4-10)17-14(21)18-12-9-15-7-8-16-12/h3-9H,2H2,1H3,(H2,16,17,18,21)
• InChI Key: YKQQWXLPKLWLPH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)NC2=NC=CN=C2
• Molecular Formula: C14H14N4O2S
• Molecular Weight: 302.35 g/mol

Description

Ethyl 4-{[(2-pyrazinylamino)carbonothioyl]amino}benzoate, also known as ethyl 2-(4-(pyrazin-2-ylcarbamoyl)phenylthio)acetate, is a chemical compound that has gained attention in the field of scientific research due to its potential application as a pharmaceutical drug.

Mechanism of Action

The mechanism of action of ethyl 4-{[(2-pyrazinylamino)carbonothioyl]amino}benzoate 4-{[(2-pyrazinylamino)carbonothioyl]amino}benzoate involves the inhibition of DPP-4 activity. DPP-4 is an enzyme that is responsible for the breakdown of incretin hormones, which are involved in the regulation of blood glucose levels. By inhibiting DPP-4 activity, ethyl 4-{[(2-pyrazinylamino)carbonothioyl]amino}benzoate 4-{[(2-pyrazinylamino)carbonothioyl]amino}benzoate can increase the levels of these hormones, leading to improved glucose regulation.
Biochemical and Physiological Effects:
Studies have shown that ethyl 4-{[(2-pyrazinylamino)carbonothioyl]amino}benzoate 4-{[(2-pyrazinylamino)carbonothioyl]amino}benzoate can improve glucose regulation in animal models of type 2 diabetes. It has also been shown to improve insulin sensitivity and reduce inflammation in these models. Additionally, it has been shown to have a protective effect on the kidneys, which can be damaged in individuals with diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-{[(2-pyrazinylamino)carbonothioyl]amino}benzoate 4-{[(2-pyrazinylamino)carbonothioyl]amino}benzoate in lab experiments is its specificity for DPP-4 inhibition. This allows for a more targeted approach to studying the effects of DPP-4 inhibition on glucose regulation and other physiological processes. However, one limitation is that the compound may have off-target effects on other enzymes or pathways, which can complicate the interpretation of results.

Future Directions

There are several potential future directions for research on ethyl 4-{[(2-pyrazinylamino)carbonothioyl]amino}benzoate 4-{[(2-pyrazinylamino)carbonothioyl]amino}benzoate. One area of interest is the development of more potent and selective DPP-4 inhibitors based on the structure of ethyl 4-{[(2-pyrazinylamino)carbonothioyl]amino}benzoate 4-{[(2-pyrazinylamino)carbonothioyl]amino}benzoate. Another area of interest is the investigation of the compound's effects on other physiological processes, such as inflammation and oxidative stress. Additionally, the compound's potential for use in combination with other drugs for the treatment of type 2 diabetes and related conditions could be explored.

Synthesis Methods

Ethyl 4-{[(2-pyrazinylamino)carbonothioyl]amino}benzoate can be synthesized through a multi-step process that involves the reaction of 2-aminopyrazine with carbon disulfide, followed by the reaction of the resulting product with 4-chlorobenzoic acid. The final step involves the reaction of the intermediate product with ethyl 4-{[(2-pyrazinylamino)carbonothioyl]amino}benzoate chloroacetate to produce ethyl 4-{[(2-pyrazinylamino)carbonothioyl]amino}benzoate 4-{[(2-pyrazinylamino)carbonothioyl]amino}benzoate.

Scientific Research Applications

Ethyl 4-{[(2-pyrazinylamino)carbonothioyl]amino}benzoate has been studied for its potential application as a pharmaceutical drug due to its ability to inhibit the activity of certain enzymes in the body. Specifically, it has been shown to inhibit the activity of dipeptidyl peptidase-4 (DPP-4), an enzyme that is involved in the regulation of blood glucose levels. This makes ethyl 4-{[(2-pyrazinylamino)carbonothioyl]amino}benzoate 4-{[(2-pyrazinylamino)carbonothioyl]amino}benzoate a potential candidate for the treatment of type 2 diabetes.